2-Azido-4-bromo-1-chlorobenzene

• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol
• IUPAC Name: 2-azido-4-bromo-1-chlorobenzene
• InChI: InChI=1S/C6H3BrClN3/c7-4-1-2-5(8)6(3-4)10-11-9/h1-3H
• InChI Key: HMZMZSGUYMMPJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)N=[N+]=[N-])Cl

Description

2-Azido-4-bromo-1-chlorobenzene (CAS: 1341365-74-9) is a trisubstituted benzene derivative featuring an azido (-N₃), bromo (-Br), and chloro (-Cl) group at positions 2, 4, and 1, respectively. Its IUPAC name reflects the precise substitution pattern, critical for defining its reactivity and applications in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Azido-4-bromo-1-chlorobenzene typically involves the azidation of 4-bromo-1-chlorobenzene. One common method is the reaction of 4-bromo-1-chlorobenzene with sodium azide in the presence of a suitable solvent such as dimethylformamide (DMF) under reflux conditions . The reaction proceeds as follows:

$$C_6H_3BrCl + NaN_3 \rightarrow C_6H_3BrClN_3 + NaCl$$C6​H3​BrCl+NaN3​→C6​H3​BrClN3​+NaCl

Industrial Production Methods: Industrial production methods for 2-Azido-4-bromo-1-chlorobenzene are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-Azido-4-bromo-1-chlorobenzene undergoes various chemical reactions, including:

Substitution Reactions: The azido group can be substituted with other nucleophiles, such as amines, to form amine derivatives.

Reduction Reactions: The azido group can be reduced to an amine group using reducing agents like lithium aluminum hydride (LiAlH4).

Cycloaddition Reactions: The azido group can participate in [3+2] cycloaddition reactions to form triazoles.

Common Reagents and Conditions:

Substitution Reactions: Sodium azide (NaN3), dimethylformamide (DMF), reflux conditions.

Reduction Reactions: Lithium aluminum hydride (LiAlH4), tetrahydrofuran (THF), room temperature.

Cycloaddition Reactions: Copper(I) iodide (CuI), sodium ascorbate, water, room temperature.

Major Products Formed:

Substitution Reactions: Amine derivatives.

Reduction Reactions: Amine group-containing compounds.

Cycloaddition Reactions: Triazole derivatives.

Scientific Research Applications

2-Azido-4-bromo-1-chlorobenzene has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds, including triazoles and tetrazoles.

Biology: The compound is used in bioconjugation reactions to label biomolecules with fluorescent tags.

Medicine: It is explored for its potential in drug discovery and development, particularly in the synthesis of bioactive molecules.

Industry: The compound is used in the production of specialty chemicals and materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Azido-4-bromo-1-chlorobenzene involves its ability to undergo nucleophilic substitution and cycloaddition reactions. The azido group is highly reactive and can form covalent bonds with various nucleophiles, leading to the formation of new chemical entities . The compound’s reactivity is influenced by the presence of electron-withdrawing groups (bromo and chloro) on the benzene ring, which enhance its electrophilic nature .

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparative analysis of 2-Azido-4-bromo-1-chlorobenzene and two analogs is presented below:

Compound	Molecular Formula	Molar Mass (g/mol)	Substituents
2-Azido-4-bromo-1-chlorobenzene	C₆H₃BrClN₃	232.35	1-Cl, 2-N₃, 4-Br
4-Azido-2-chloro-1-methylbenzene [4]	C₇H₆ClN₃	167.6	1-CH₃, 2-Cl, 4-N₃
4-Bromo-1,2-diaminobenzene [2]	C₆H₇BrN₂	201.04	1-NH₂, 2-NH₂, 4-Br

Key Observations :

• Substituent Effects: The bromo and chloro groups in 2-Azido-4-bromo-1-chlorobenzene enhance electrophilic substitution resistance compared to methyl or amino groups in analogs. The azido group’s electron-withdrawing nature further deactivates the benzene ring, reducing reactivity toward electrophiles.
• Molecular Weight : The bromo substituent significantly increases molar mass compared to methyl (167.6 vs. 232.35 g/mol), impacting solubility and crystallization behavior.

Reactivity and Stability

• Azido Group Reactivity: In 2-Azido-4-bromo-1-chlorobenzene, the azido group at position 2 is sterically accessible for cycloaddition reactions, similar to 4-Azido-2-chloro-1-methylbenzene. However, the bromo group’s bulkiness may hinder regioselectivity in click chemistry compared to the smaller methyl group . Thermal stability of azido compounds is critical; bromo and chloro substituents likely stabilize the molecule via inductive effects compared to amino groups, which may promote decomposition .

• Halogen Reactivity :

  • Bromo is a superior leaving group compared to chloro, favoring nucleophilic aromatic substitution (SNAr) at position 4 in 2-Azido-4-bromo-1-chlorobenzene. In contrast, 4-Azido-2-chloro-1-methylbenzene’s chloro group at position 2 is less reactive due to steric hindrance from the methyl group .

Biological Activity

2-Azido-4-bromo-1-chlorobenzene is an aryl azide characterized by the presence of an azido group (-N₃) attached to a benzene ring that also contains bromine and chlorine substituents. Its molecular formula is C₆H₄BrClN₃, and it is recognized for its notable reactivity, making it a valuable compound in various chemical syntheses and biological applications.

Property	Value
Molecular Formula	C₆H₄BrClN₃
Molecular Weight	227.46 g/mol
CAS Number	1341365-74-9
IUPAC Name	2-Azido-4-bromo-1-chlorobenzene

The compound's unique structure, featuring both bromine and chlorine, enhances its reactivity compared to similar compounds, making it particularly useful in synthetic applications where halogen functionalities are required.

The biological activity of 2-Azido-4-bromo-1-chlorobenzene primarily stems from its azido functionality, which allows for stable covalent bond formation with various biological targets. This property is especially significant in drug development and click chemistry applications, where the compound can be utilized to create new chemical entities that interact with proteins or nucleic acids.

Antimicrobial Activity

Research indicates that compounds similar to 2-Azido-4-bromo-1-chlorobenzene exhibit promising antimicrobial properties. For instance, benzofuran derivatives have demonstrated effectiveness against various bacterial strains, suggesting potential applications in treating infections . The azido group may enhance the compound's ability to penetrate cellular membranes and interact with microbial targets.

Anticancer Properties

Studies have shown that azide-containing compounds can exhibit anticancer activity. The presence of electron-withdrawing groups like bromine and chlorine may contribute to the modulation of biological pathways involved in cancer progression. Molecular docking studies have indicated that such compounds can effectively bind to cancer-related receptors, potentially inhibiting tumor growth .

Case Studies

• Antimicrobial Evaluation : A study evaluated the antimicrobial activity of several azide derivatives against Gram-positive and Gram-negative bacteria. The results indicated that 2-Azido-4-bromo-1-chlorobenzene could serve as a lead compound for developing new antibiotics due to its structural characteristics .
• Anticancer Screening : In vitro studies on similar azide derivatives revealed significant cytotoxic effects against breast cancer cell lines (MCF7). The mechanism was attributed to the compound's ability to induce apoptosis through receptor interaction .

Synthetic Routes

The synthesis of 2-Azido-4-bromo-1-chlorobenzene typically involves the azidation of 4-bromo-1-chlorobenzene using sodium azide under controlled conditions. This method is scalable for industrial production, optimizing yield and purity.

Applications in Research

The compound's reactivity makes it suitable for:

• Click Chemistry : Facilitating the formation of diverse bioconjugates.
• Drug Development : Serving as a scaffold for synthesizing novel therapeutic agents targeting specific diseases.